Cas no 1799246-23-3 (3-[(E)-2-Cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid)

• Product Name: 3-[(E)-2-Cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid
• CAS No: 1799246-23-3
• MF: C₁₄H₉N₃O₃S
• MW: 299.304561376572
• CID: 5758089
• PubChem ID: 137834228
• Update Time: 2025-05-23

3-[(E)-2-Cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(E)-2-Cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid
• EN300-26596779
• 1799246-23-3
• 3-{2-cyano-2-[(1,3-thiazol-2-yl)carbamoyl]eth-1-en-1-yl}benzoic acid
• Z1728608676

• Inchi： 1S/C14H9N3O3S/c15-8-11(12(18)17-14-16-4-5-21-14)7-9-2-1-3-10(6-9)13(19)20/h1-7H,(H,19,20)(H,16,17,18)/b11-7+
• InChI Key： YLFWNOFSNRLBAJ-YRNVUSSQSA-N
• SMILES： S1C=CN=C1NC(/C(/C#N)=C/C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 299.03646233g/mol
• Monoisotopic Mass: 299.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 131Ų

Additional information on 3-[(E)-2-Cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid

3-[(E)-2-Cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid (CAS No. 1799246-23-3): A Comprehensive Overview

3-[(E)-2-Cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid (CAS No. 1799246-23-3) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, including a cyano group, a thiazole ring, and a benzoic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyano group in the compound plays a crucial role in its chemical reactivity and stability. Cyano groups are known for their ability to participate in various chemical reactions, such as nucleophilic addition and substitution reactions. In the context of medicinal chemistry, the presence of a cyano group can enhance the pharmacological properties of a molecule by modulating its lipophilicity and metabolic stability. This can lead to improved bioavailability and reduced toxicity, which are essential factors in drug development.

The thiazole ring is another key structural feature of 3-[(E)-2-cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid. Thiazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The thiazole ring in this compound likely contributes to its potential therapeutic effects by interacting with specific biological targets, such as enzymes or receptors.

The benzoic acid moiety is a common functional group in many pharmaceuticals and is known for its ability to form hydrogen bonds and participate in π-stacking interactions. These interactions can enhance the binding affinity of the compound to its target proteins, thereby improving its efficacy. Additionally, benzoic acid derivatives often exhibit good solubility properties, which can facilitate their absorption and distribution in biological systems.

Recent research has focused on the potential applications of 3-[(E)-2-cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid in various therapeutic areas. One notable area of interest is its antimicrobial activity. Studies have shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve the disruption of bacterial cell walls or the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 3-[(E)-2-cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

Another area of research focuses on the anti-inflammatory properties of 3-[(E)-2-cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid. Inflammatory diseases are characterized by chronic inflammation and tissue damage, which can lead to a range of health issues. Studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of conditions such as arthritis and inflammatory bowel disease.

The synthesis of 3-[(E)-2-cyano-3-oxo-3-(1,3-thiazol-2-yloamino)propenyl]benzoic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-cyanomalononitrile with thiosemicarbazide to form an intermediate thiosemicarbazone derivative. This intermediate is then reacted with benzoyl chloride to produce the final product. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize this process and produce high-quality material for further studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[(E)-2-cyano-3-oxo-3-(1,3-thiazol-2-ylamino)prop-1-enyl]benzoic acid in human subjects. Early results from phase I trials have shown promising outcomes with regard to safety profiles and pharmacokinetic parameters. These findings have paved the way for more advanced clinical trials to assess the therapeutic potential of this compound in various disease settings.

In conclusion, 3-[(E)-2-cyano-3-oxo-3-(1,3-thiazol-2yloamino)^{yloamino))propenyl]]benzoic acid (CAS No. 1799246-2-0-0-) represents a promising candidate for the development of new therapeutic agents due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.}